Cas no 1804866-30-5 (2-Amino-6-bromo-3-(trifluoromethyl)benzylamine)

• Product Name: 2-Amino-6-bromo-3-(trifluoromethyl)benzylamine
• CAS No: 1804866-30-5
• MF: C₈H₈BrF₃N₂
• MW: 269.061731338501
• CID: 4971788
• Update Time: 2025-05-24

2-Amino-6-bromo-3-(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-3-(trifluoromethyl)benzylamine

• Inchi： 1S/C8H8BrF3N2/c9-6-2-1-5(8(10,11)12)7(14)4(6)3-13/h1-2H,3,13-14H2
• InChI Key： HLQYSNIOUDZRNG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C(=C1CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 2.2
• Topological Polar Surface Area: 52

Additional information on 2-Amino-6-bromo-3-(trifluoromethyl)benzylamine

Comprehensive Overview of 2-Amino-6-bromo-3-(trifluoromethyl)benzylamine (CAS No. 1804866-30-5)

2-Amino-6-bromo-3-(trifluoromethyl)benzylamine (CAS No. 1804866-30-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzylamine core with bromo and trifluoromethyl substituents, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

The compound's CAS number 1804866-30-5 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Its amino and benzylamine functional groups enable diverse reactivity, facilitating its use in cross-coupling reactions, a hot topic in synthetic chemistry. Recent trends in AI-driven drug design have also highlighted the importance of such building blocks for generating novel scaffolds with optimized pharmacokinetic properties.

From an industrial perspective, 2-Amino-6-bromo-3-(trifluoromethyl)benzylamine aligns with the growing focus on sustainable chemistry. The incorporation of halogenated and fluorinated moieties often enhances metabolic stability in pharmaceuticals, a key consideration for developers addressing challenges like drug resistance. Environmental concerns related to persistent organic pollutants (POPs) have also spurred interest in safer alternatives, positioning this compound as a candidate for greener synthetic routes.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS 1804866-30-5, ensuring purity and consistency for research applications. The compound's stability under various conditions is frequently discussed in forums focusing on chemical storage and handling best practices, reflecting user concerns about long-term usability.

In the context of patent literature, derivatives of 2-Amino-6-bromo-3-(trifluoromethyl)benzylamine have appeared in filings related to kinase inhibitors and antimicrobial agents. This aligns with broader market trends targeting precision medicine and one-health approaches. The compound's structural tunability makes it valuable for fragment-based drug discovery, a method gaining traction due to its efficiency in hit identification.

Supply chain dynamics for such niche chemicals are another area of interest. Manufacturers emphasize scalable synthesis protocols to meet the demands of academic and industrial labs. Discussions around cost-effective bromination methods and trifluoromethylation strategies often reference this compound as a case study, given its balanced complexity and commercial relevance.

Emerging applications in material science, particularly in designing organic electronic components, further expand the utility of 1804866-30-5. Its electron-withdrawing groups contribute to charge transport properties, a feature exploited in developing next-generation semiconducting materials. This interdisciplinary potential underscores why the compound remains a subject of active investigation across multiple scientific domains.